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Compound of Interest

Compound Name: Rat galanin(2-29)
Cat. No.: B14789508
Get Quote
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Executive Summary

Rat Galanin(2-29) is a biologically active peptide fragment lacking the N-terminal glycine of the
full-length parent peptide. Unlike full-length Galanin(1-29), which binds non-selectively to
GalR1, GalR2, and GalR3, the (2-29) fragment exhibits significant selectivity for GalR2 (Ki ~1.9
nM) over GalR1 (Ki ~85 nM) and GalRS3.

Successful in vivo application hinges on maintaining the peptide’'s monomeric state during the
transition from a lyophilized solid to a physiological vehicle. Improper solubilization results in
micro-aggregates that reduce bioavailability, alter pharmacokinetics, and cause experimental
variability. This protocol details a "Master Stock" approach using water or weak acid, followed
by a "Working Dilution" into physiological saline, ensuring stability and sterility.

Physicochemical Profile
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Property Data Notes
H-Trp-Thr-Leu-Asn-Ser-Ala-
Gly-Tyr-Leu-Leu-Gly-Pro-His- ) o
) C-terminal amidation protects
Sequence Ala-lle-Asp-Asn-His-Arg-Ser- ) )
] against carboxypeptidases.[1]
Phe-Ser-Asp-Lys-His-Gly-Leu-
Thr-NH2
Molecular Weight ~3107.42 Da
Critical: Do not exceed this
S ] concentration in the final
Solubility Limit ~0.60 mg/mL (in water)

vehicle without solubility

enhancers.

Net Charge (pH 7.4)

Positive (Basic)

Contains multiple His, Arg, Lys

residues.[2]

Used to dissect GalR2-

Receptor Affinity GalR2 (High), GalR1 (Low) mediated pathways (e.g.,
neuroprotection, depression).
Storage -20°C (Lyophilized) Store desiccated.

Mechanism of Action & Biological Context

Understanding the receptor selectivity is crucial for interpreting in vivo data. Galanin(2-29)

preferentially activates GalR2, triggering the Gg/11 signaling cascade, distinct from the Gi/o

pathway activated by GalR1.[3]

Pathway Logic
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Figure 1: Signal transduction pathway activated by Galanin(2-29).[3] Note the specific
activation of the Gg-PLC cascade via GalR2, leading to calcium mobilization, distinct from the
CAMP inhibition seen with GalR1.

Reconstitution Protocol
A. Critical Pre-Requisites

o Labware: Use LoBind (low protein binding) microcentrifuge tubes and pipette tips. Peptides
adhere to standard polypropylene, causing significant dose loss at low concentrations.

» Solvent: Sterile Water for Injection (SWFI) or dilute Acetic Acid (0.1 M).
e Vehicle: Sterile 0.9% Saline or Phosphate Buffered Saline (PBS), pH 7.4.

e Filtration: 0.22 um PVDF or PES syringe filters (Low binding). Warning: Never filter the final
dilute working solution; filter the solvents before adding the peptide to prevent loss on the
membrane.

B. Protocol 1: Preparation of Master Stock Solution (10x
- 20x)

Purpose: To dissolve the peptide at a high concentration in a solvent that promotes
monomerization before introducing physiological salts.

o Equilibration: Allow the lyophilized peptide vial to warm to room temperature (20-25°C) for
30 minutes before opening. This prevents condensation and hydrolysis.

o Centrifugation: Briefly spin the vial (10,000 x g, 30 sec) to pellet any powder on the cap.
e Solvent Selection:
o Standard: Add Sterile Water to achieve a concentration of 0.5 mg/mL.

o If difficult to dissolve: Galanin(2-29) is basic. If the solution remains cloudy, use 0.1 M
Acetic Acid instead of water. The acidic pH protonates basic residues (Arg, Lys, His),
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promoting solubility.

» Dissolution: Vortex gently for 1 minute. Inspect visually. The solution must be crystal clear.
 Aliquot: Divide the Master Stock into single-use aliquots (e.g., 20-50 pL) in LoBind tubes.

e Storage: Store aliquots at -20°C or -80°C. Do not freeze-thaw.

C. Protocol 2: Preparation of Working Solution (In Vivo
Ready)

Purpose: To dilute the stock into a physiological vehicle immediately prior to injection.

e Thaw: Thaw one aliquot of Master Stock on ice.

¢ Vehicle Prep: Pre-warm 0.9% Saline or PBS to 37°C.

 Dilution: Slowly add the Master Stock to the Vehicle to reach the final dose concentration.

o Target: Final concentration should be < 0.1 mg/mL to avoid precipitation in the high-salt
environment.

o Ratio: Ensure at least a 1:5 or 1:10 dilution (Stock:Vehicle) to buffer the pH effectively.

» Mixing: Invert gently 10 times. Do not vortex vigorously at this stage, as it can induce
aggregation in saline.

¢ Immediate Use: Administer within 30 minutes of dilution.

Dosage Calculation & Workflow
Formula:
Example:

o Rat Weight: 250 g (0.25 kg)

e Target Dose: 0.1 mg/kg
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¢ Working Conc: 0.05 mg/mL

e Calculation:
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Figure 2: Step-by-step reconstitution and administration workflow ensuring peptide stability.
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Troubleshooting & Quality Control
Self-Validating Systems

e The "Schlieren” Test: Hold the vial against a light source and invert. "Schlieren" lines (wavy
lines of density) indicate incomplete dissolution. The solution must be homogeneous.

e pH Check: Spot 1 pL of the final Working Solution onto pH paper. It must be pH 7.0-7.4 for
IV/IP injection to prevent injection site necrosis or hemolysis.

Common Issues
Issue Cause Solution
The peptide concentration in
saline is too high. Dilute the
Cloudiness in Saline "Salting out" effect. Master Stock further. Ensure
Master Stock is fully dissolved
in water before adding saline.
Did you use LoBind tubes? If
] ] ] ) not, you may have lost up to
Low In Vivo Efficacy Adsorption to plastic. )
50% of the peptide to the tube
walls.
Sonicate the aliquot for 10
Precipitation on Thaw Aggregation during freezing. seconds in a water bath. If it
fails to clear, discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Optimized Dissolution and
Administration of Rat Galanin(2-29)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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